2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H12F3N3O/c1-10-14(22-8-3-2-7-13(22)20-10)15(23)21-12-6-4-5-11(9-12)16(17,18)19/h2-9H,1H3,(H,21,23)
• InChI Key: GIIFANNBWRNJOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H12F3N3O
• Molecular Weight: 319.28 g/mol

Description

The compound “2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide” belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are a type of fused bicyclic heterocycle that has been recognized for its wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized through a variety of methods. One common method involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This reaction can be carried out in neutral, weak basic organic solvents at elevated temperature.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of an imidazo[1,2-a]pyridine core with a methyl group at the 2-position, a trifluoromethylphenyl group attached via a carboxamide linkage at the 3-position.

Scientific Research Applications

Antiviral Activity

• Imidazo[1,2-a]pyridines, structurally related to 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide, have been explored for their potential as antiviral agents. Specifically, they have been designed and tested for antirhinovirus activity, demonstrating their relevance in the field of antiviral research (Hamdouchi et al., 1999).

Synthesis and Chemical Properties

• The synthesis of imidazo[1,2-a]pyridines, including compounds similar to this compound, has been a subject of research. These studies provide insights into the methods of producing such compounds and their chemical behaviors (Wang, Ma, & Yu, 2011).

Fluorescent Properties

• Research into the fluorescent properties of imidazo[1,2-a]pyridine derivatives, including those structurally related to this compound, has been conducted. This highlights their potential use in developing novel fluorescent organic compounds (Tomoda, Hirano, Saito, Mutai, & Araki, 1999).

Antituberculosis Agents

• A series of imidazo[1,2-a]pyridine carboxamides, similar to this compound, have been synthesized and evaluated as new antitubercular agents. They demonstrated excellent in vitro activity against drug-susceptible and multidrug-resistant Mycobacterium tuberculosis strains (Wu et al., 2016).

Crystal Structures and Charge Distributions

• Structural investigations, including X-ray analysis and charge distribution studies, have been conducted on imidazo[1,2-a]pyridines, relevant to understanding the properties of this compound. Such studies are essential for understanding the physical and chemical characteristics of these compounds (Tafeenko, Paseshnichenko, & Schenk, 1996).

Novel Synthesis Methods

• Novel methods for the synthesis of imidazo[1,2-a]pyridines, including one-pot synthesis techniques, have been developed. These methods are significant for the efficient production of compounds like this compound (Crawforth & Paoletti, 2009).

Automated Continuous Flow Synthesis

• The first continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids, which can be related to the synthesis of this compound, represents a significant advancement in synthetic methodologies. This technique offers a more efficient process for producing such compounds (Herath, Dahl, & Cosford, 2010).

Safety and Hazards

The safety and hazards associated with “2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide” are not known due to the lack of specific studies on this compound.

Future Directions

The future research directions for “2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide” could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action. Given the medicinal potential of imidazo[1,2-a]pyridines, this compound could be a promising candidate for further study.